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Compound of Interest

Compound Name: LY 186826

Cat. No.: B1675593

For Immediate Implementation by Laboratory and Drug Development Professionals

This document provides critical safety and logistical information for the handling of Moxifloxacin
Hydrochloride, identified by the CAS Registry Number 186826-86-8.[1][2][3] Moxifloxacin
Hydrochloride is a fourth-generation synthetic broad-spectrum fluoroquinolone antibiotic.[2][4]
Adherence to the following procedures is mandatory to ensure the safety of all personnel and
the integrity of research activities.

Personal Protective Equipment (PPE)

To mitigate risks of exposure, the following personal protective equipment must be worn at all
times when handling Moxifloxacin Hydrochloride:
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or latex gloves are
suitable. Discard and replace if
any signs of degradation or
chemical breakthrough are

observed.

Eye Protection

Safety glasses with side

shields or goggles

Must be worn to protect
against splashes or airborne

particles.

Respiratory Protection

Not generally required under
normal use with adequate

ventilation.

In cases of insufficient
ventilation or potential for
aerosolization, a NIOSH-
approved respirator may be

necessary.

Body Protection

Laboratory coat

A standard lab coat is required

to prevent skin contact.

Operational and Disposal Plans

Handling and Storage:

First Aid Measures:

Avoid direct contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Handle in a well-ventilated area to minimize dust or aerosol formation.

Store in a tightly sealed container in a cool, dry place, protected from light and moisture.[4]

o After eye contact: Immediately rinse with plenty of water for at least 15 minutes, holding the

eyelids open.

 After skin contact: Wash off with soap and plenty of water.
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 After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.
o After swallowing: Rinse mouth with water. Do NOT induce vomiting.
Spill and Disposal Procedures:

 In case of a spill, avoid dust formation. Sweep up the material and place it in a suitable,
closed container for disposal.

» Dispose of waste in accordance with all applicable federal, state, and local environmental
regulations.

Logical Workflow for Donning Personal Protective
Equipment

The following diagram illustrates the correct sequence for putting on PPE to ensure maximum
protection when working with Moxifloxacin Hydrochloride.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

Assess Hazards

'

Select Appropriate PPE

Donning Sequence

1. Lab Coat

'

2. Safety Glasses/Goggles

'

3. Gloves

Laboratory Entry

Enter Work Area

Click to download full resolution via product page

Figure 1. Recommended sequence for donning PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1675593?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675593?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

References

2. pharmaffiliates.com [pharmatffiliates.com]

1. commonchemistry.cas.org [commonchemistry.cas.org]

3. 186826-86-8|1-Cyclopropyl-6-fluoro-7-((4aS,7aS)-hexahydro-1H-pyrrolo[3,4-b]pyridin-

6(2H)-yl)-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid hydrochloride|BLD Pharm

[bldpharm.com]

¢ 4. Moxifloxacin hydrochloride - CAS-Number 186826-86-8 - Order from Chemodex

[chemodex.com]

 To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Moxifloxacin Hydrochloride (LY 186826)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675593#personal-protective-equipment-for-

handling-ly-186826]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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